Cas no 2138246-74-7 (Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester
• CAS No: 2138246-74-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5294478
• Update Time: 2025-06-07

Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester

• Inchi： 1S/C15H21NO3/c1-4-15(2,3)13(17)10-16-14(18)19-11-12-8-6-5-7-9-12/h5-9H,4,10-11H2,1-3H3,(H,16,18)
• InChI Key： UUSFWNYAAIVORD-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(=O)C(C)(C)CC

Additional information on Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester

Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester (CAS No. 2138246-74-7): A Comprehensive Overview

Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester, identified by its CAS number 2138246-74-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The detailed exploration of its chemical structure, synthesis methods, and potential applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester consists of a phenylmethyl ester group attached to a carbamic acid moiety, which is further linked to a 3,3-dimethyl-2-oxopentyl group. This complex arrangement contributes to its distinct reactivity and functionality, making it a versatile building block in synthetic chemistry. The presence of the carbamic acid group suggests potential applications in the formation of amides and ureas, which are crucial motifs in many biologically active molecules.

In recent years, the demand for innovative intermediates in drug discovery has led to extensive research into compounds like Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester. Its structural features make it an attractive candidate for further derivatization, enabling the synthesis of complex pharmacophores. The 3,3-dimethyl-2-oxopentyl group introduces steric hindrance and electronic properties that can be fine-tuned to modulate the biological activity of derived compounds. This flexibility has been exploited in various research endeavors aimed at developing novel therapeutic strategies.

The synthesis of Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the condensation of phenylmethyl alcohol with carbamic acid derivatives under acidic conditions. Subsequent functionalization of the 3,3-dimethyl-2-oxopentyl side chain can be achieved through various methods, including alkylation and oxidation reactions. These synthetic pathways underscore the compound's role as a versatile intermediate in pharmaceutical synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester's reactivity and potential applications. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental efforts by predicting structural modifications that could enhance biological activity. The integration of computational and experimental methodologies has accelerated the development of novel therapeutic agents derived from this compound.

The pharmacological potential of derivatives of Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester has been explored in various preclinical studies. Researchers have investigated its effects on enzymes and receptors relevant to inflammatory diseases and neurological disorders. The unique structural features of this compound allow for the design of molecules with targeted action mechanisms. For instance, modifications to the 3,3-dimethyl-2-oxopentyl group have been shown to influence binding affinity and selectivity towards specific biological targets.

The role of intermediates like Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester in drug development is underscored by their ability to streamline synthetic routes and reduce production costs. By serving as key building blocks, these compounds enable the efficient synthesis of complex molecules without compromising on quality or yield. This efficiency is particularly crucial in industries where time-to-market is a critical factor. The versatility and reliability of such intermediates make them indispensable tools in modern pharmaceutical research.

The future prospects for Carbamic acid, N-(3,3-dimethyl-2-oxopentyl)-, phenylmethyl ester are promising as ongoing research continues to uncover new applications and derivatives. Innovations in synthetic methodologies and computational techniques are expected to further expand its utility in drug discovery and development. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic advancements.